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Compound of Interest

Compound Name: MK-886

Cat. No.: B1676634 Get Quote

Introduction

MK-886 is a potent and specific inhibitor of the 5-lipoxygenase-activating protein (FLAP), which

is a crucial component in the biosynthesis of leukotrienes.[1][2][3] Leukotrienes are pro-

inflammatory lipid mediators involved in various physiological and pathological processes,

including inflammation, allergic reactions, and cancer.[4][5] MK-886 exerts its inhibitory effect

by preventing the translocation of 5-lipoxygenase (5-LOX) from the cytosol to the nuclear

membrane, a critical step for its activation.[1][2] While it is a widely used tool to study the role of

the 5-LOX pathway, it is important to note that at higher concentrations, MK-886 can induce

apoptosis through FLAP-independent mechanisms and may also interact with other cellular

targets, such as cyclooxygenases (COX) and DNA polymerases.[6][7][8] These application

notes provide detailed protocols for in vitro studies using MK-886, along with a summary of its

reported biological activities.

Quantitative Data Summary
The following table summarizes the reported in vitro efficacy and potency of MK-886 from

various studies. This data is essential for designing experiments and interpreting results.
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Target/Process System/Cell Line
IC50 / Effective
Concentration

Reference

FLAP - 30 nM [3]

Leukotriene

Biosynthesis
Intact Leukocytes 3 nM [3]

Leukotriene

Biosynthesis
Human Whole Blood 1.1 µM [3]

Apoptosis Induction WSU Cells 10 µM [6]

Apoptosis Induction U937 and CML Cells
Micromolar

concentrations
[9]

COX-1 Inhibition Isolated Enzyme 8 µM [7]

COX-1 Product

Formation

Washed Human

Platelets
13-15 µM [7]

COX-2 Inhibition Isolated Enzyme 58 µM [7]

Cytotoxicity
PC3 Human Prostate

Cancer Cells
60 µM [10]

DNA Polymerase

Inhibition

Various DNA

Polymerases
Similar IC50 values [8][11]

Signaling Pathways
5-Lipoxygenase (5-LOX) Pathway and Inhibition by MK-886

MK-886 primarily targets the 5-lipoxygenase pathway by binding to FLAP. This action prevents

the association of 5-LOX with the nuclear membrane, thereby inhibiting the synthesis of

leukotrienes from arachidonic acid.
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MK-886
(High Concentration)

Unknown Cellular Target(s)

Apoptosis

 

Start

Seed cells in 96-well plate

Treat with MK-886 and vehicle control

Incubate for desired time

Add MTT solution

Incubate for formazan formation

Add solubilization solution

Read absorbance at 570 nm

Analyze data and calculate cell viability

End
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Start

Treat cells with MK-886

Lyse cells and quantify protein

Prepare samples with Laemmli buffer

Separate proteins by SDS-PAGE

Transfer proteins to membrane

Block membrane

Incubate with primary antibody

Incubate with secondary antibody

Detect with chemiluminescent substrate

Analyze band intensity

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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